Cas no 4868-24-0 (2-Hexyl-3-methyl-2-cyclopenten-1-one)

• Product Name: 2-Hexyl-3-methyl-2-cyclopenten-1-one
• CAS No: 4868-24-0
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 2693409
• PubChem ID: 11137732
• Update Time: 2025-04-21

2-Hexyl-3-methyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-3-methylcyclopent-2-en-1-one
• D1440
• CHEBI:171895
• 2-Cyclopenten-1-one, 2-hexyl-3-methyl-
• Homodihydrojasmone
• JAPZZAUIIPKQJW-UHFFFAOYSA-N
• 2-hexyl-3-methyl-cyclopent-2-en-1-one
• 4868-24-0
• SCHEMBL2947589
• DTXSID00456543
• 2-hexyl-3-methyl-2-cyclopenten-1-one
• 2-Hexyl-3-methyl-2-cyclopenten-1-one

• Inchi： 1S/C12H20O/c1-3-4-5-6-7-11-10(2)8-9-12(11)13/h3-9H2,1-2H3
• InChI Key： JAPZZAUIIPKQJW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=C1CCCCCC

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones